Cas no 1286721-17-2 ((4-Amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-chlorophenyl)piperazin-1-yl)methanone)

• Product Name: (4-Amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-chlorophenyl)piperazin-1-yl)methanone
• CAS No: 1286721-17-2
• MF: C₂₀H₁₈ClFN₄OS
• MW: 416.899525165558
• CID: 5908896
• PubChem ID: 52906080
• Update Time: 2025-07-20

(4-Amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-chlorophenyl)piperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• VU0627263-1
• [4-amino-3-(3-fluorophenyl)-1,2-thiazol-5-yl]-[4-(4-chlorophenyl)piperazin-1-yl]methanone
• 1286721-17-2
• (4-amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-chlorophenyl)piperazin-1-yl)methanone
• 5-[4-(4-chlorophenyl)piperazine-1-carbonyl]-3-(3-fluorophenyl)-1,2-thiazol-4-amine
• AKOS024486529
• F3407-4752
• (4-Amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-chlorophenyl)piperazin-1-yl)methanone

• Inchi： 1S/C20H18ClFN4OS/c21-14-4-6-16(7-5-14)25-8-10-26(11-9-25)20(27)19-17(23)18(24-28-19)13-2-1-3-15(22)12-13/h1-7,12H,8-11,23H2
• InChI Key： YBWFVEXEPZMTCH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(C(C2=C(C(C3C=CC=C(C=3)F)=NS2)N)=O)CC1

Computed Properties

• Exact Mass: 416.0873882g/mol
• Monoisotopic Mass: 416.0873882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 90.7Ų

Additional information on (4-Amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-chlorophenyl)piperazin-1-yl)methanone

Recent Advances in the Study of (4-Amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-chlorophenyl)piperazin-1-yl)methanone (CAS: 1286721-17-2)

The compound (4-Amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-chlorophenyl)piperazin-1-yl)methanone (CAS: 1286721-17-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which combine an isothiazole core with a piperazine moiety, making it a promising candidate for targeting specific biological pathways. Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its high purity and stability under various conditions.

In vitro studies have demonstrated that (4-Amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-chlorophenyl)piperazin-1-yl)methanone exhibits potent activity against a range of biological targets, particularly in the context of neurological disorders. Preliminary data suggest that the compound may modulate dopamine and serotonin receptors, indicating potential applications in the treatment of psychiatric conditions such as schizophrenia and depression.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, with minimal off-target effects observed in animal models. These findings underscore the compound's potential as a lead candidate for further drug development. However, additional studies are required to fully elucidate its safety and efficacy in clinical settings.

In summary, the latest research on (4-Amino-3-(3-fluorophenyl)isothiazol-5-yl)(4-(4-chlorophenyl)piperazin-1-yl)methanone (CAS: 1286721-17-2) highlights its promising therapeutic potential and warrants further exploration. Future studies should focus on optimizing its pharmacological properties and conducting preclinical trials to assess its viability as a novel therapeutic agent.